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Compound of Interest

Compound Name: Ethyl 3-cyclohexylpropanoate
CAS No.: 10094-36-7
Cat. No.: B156880
Get Quote
. J

An In-Depth Technical Guide to the Physical Properties of Ethyl Cyclohexanepropionate

Section 1: Compound Identification and Overview
Introduction

Ethyl cyclohexanepropionate (CAS No. 10094-36-7) is an ester recognized for its potent, fruity
aromatic profile.[1][2] Primarily utilized as a flavoring and fragrance agent, its characteristic
pear, peach, and pineapple notes make it a valuable component in the food and perfumery
industries.[1][3] For researchers and drug development professionals, a thorough
understanding of its physical properties is paramount for formulation, quality control, and
analytical method development. This guide provides a comprehensive analysis of these
properties, grounded in established experimental data and standardized characterization
protocols.

Molecular Structure

The structure of ethyl cyclohexanepropionate consists of a cyclohexane ring connected to a
propionate ethyl ester group. This combination of a bulky, nonpolar cycloalkane and a polar
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ester functional group dictates its physicochemical behavior.

Molecular structure of ethyl 3-cyclohexylpropanoate
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Caption: Molecular structure of ethyl 3-cyclohexylpropanoate.

Key Identifiers

For unambiguous identification, a compound is defined by several key identifiers. The primary

identifiers for ethyl cyclohexanepropionate are summarized below.

Identifier Value Source(s)
CAS Number 10094-36-7 [1131[4][5]
IUPAC Name ethyl 3-cyclohexylpropanoate [3]
Synonyms Ethyl cyclohexanepropionate, 3]

Ethyl 3-cyclohexylpropionate

Molecular Formula C11H2002 [11[31[5]
Molecular Weight 184.27 g/mol [31[4]
EC Number 233-222-3 [3][4]
FEMA Number 2431 [113](6]
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Section 2: Physicochemical Properties

The physical properties of ethyl cyclohexanepropionate are critical for its application, handling,
and analysis. These properties are a direct consequence of its molecular structure and
intermolecular forces.

Summary of Properties

The table below presents a consolidated view of the key quantitative physical properties of
ethyl cyclohexanepropionate.

Property Value Conditions Source(s)

Physical State Colorless, oily liquid Ambient [31[7]

Boiling Point 91.0-94.0°C @ 8.00 mm Hg [1]0314]

Density 0.926 - 0.932 g/mL @ 25°C [31[4]

Refractive Index (n_D) 1.444 - 1.452 @ 20 °C [31[4]

Flash Point 50.0 °C (122.0 °F) Tag Closed Cup [1114]
(TCC)

Vapor Pressure 0.106 mmHg (est.) @ 25 °C [4]

Water Solubility 16.03 mgl/L (est.) @ 25 °C [4]

LogP (o/w) ~3.8 (est.) - [1][4]

Detailed Analysis of Properties

Appearance, Odor, and Organoleptic Profile Ethyl cyclohexanepropionate presents as a
colorless, clear, oily liquid.[3][4] Its most notable characteristic is a powerful and sweet fruity
odor, often described with notes of pineapple, peach, and pear.[1][3][4] This profile makes it a
highly effective flavoring agent, detectable at concentrations as low as 10 ppm.[1]

Boiling Point and Vapor Pressure The boiling point of 91-94 °C at a reduced pressure of 8 mm
Hg indicates that the compound is a relatively high-boiling ester, a result of its molecular weight
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and the non-polar cyclohexane moiety.[1][3][4] Its low estimated vapor pressure at ambient
temperature is consistent with its classification as a semi-volatile organic compound.[4]

Density and Refractive Index With a density slightly less than water (0.926-0.932 g/mL at
25°C), it will form the upper layer in an immiscible mixture.[3][4] The refractive index is a crucial
parameter for quality control, used to quickly assess the purity of the substance. The accepted
range is between 1.444 and 1.452 at 20°C.[3][4]

Solubility and Partition Coefficient (LogP) The molecule's dual nature—a polar ester head and
a large nonpolar aliphatic ring—governs its solubility. It is practically insoluble in water but
demonstrates good solubility in less polar organic solvents like alcohol and oils.[1][3][4] The
high estimated octanol-water partition coefficient (LogP) of approximately 3.8 confirms its
lipophilic (fat-loving) character.[1][4]

Flash Point and Flammability The flash point of 50°C (122°F) classifies ethyl
cyclohexanepropionate as a flammable liquid.[3][4][8] This necessitates careful handling and
storage away from ignition sources.

Section 3: Spectroscopic and Spectrometric
Characterization

Spectroscopic analysis is indispensable for confirming the identity and purity of ethyl
cyclohexanepropionate. Data from mass spectrometry, NMR, and IR spectroscopy provide a
definitive structural fingerprint.

3.1 Mass Spectrometry (MS) Gas Chromatography-Mass Spectrometry (GC-MS) is the
standard for both identification and purity assessment. In electron ionization (EI) mode, the
molecule undergoes fragmentation, producing a characteristic pattern. Key fragments
correspond to the loss of the ethoxy group, cleavage of the propionate chain, and
fragmentation of the cyclohexane ring. The NIST Mass Spectrometry Data Center provides
reference spectra for comparison.[3]

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy *H and 3C NMR spectroscopy are
powerful tools for unambiguous structure elucidation.
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e 1H NMR: The proton spectrum will show characteristic signals for the ethyl group (a triplet
and a quartet), multiplets for the protons on the cyclohexane ring, and two triplets for the
methylene protons of the propionate chain.

e 13C NMR: The carbon spectrum will display distinct peaks for the carbonyl carbon of the
ester, the carbons of the ethyl group, and the various carbons within the cyclohexyl and
propionate moieties.[3]

3.3 Infrared (IR) Spectroscopy FTIR spectroscopy is used to identify the functional groups
present in the molecule. The spectrum of ethyl cyclohexanepropionate is dominated by a
strong C=0 stretching vibration from the ester group, typically appearing around 1730 cm~1.
Other significant peaks include C-H stretches from the aliphatic groups and C-O stretches
associated with the ester linkage.[3]

Section 4: Experimental Protocols for Property
Determination

To ensure data integrity, physical properties must be determined using standardized, validated
methods. The following section outlines the core experimental workflows.

Workflow for Physicochemical Analysis

A logical workflow ensures that sample integrity is maintained and that data is collected
efficiently. The process typically begins with identity and purity confirmation before measuring
bulk physical properties.
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Caption: Standard experimental workflow for compound characterization.
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Protocol 1: Determination of Boiling Point (Reduced
Pressure)

« Rationale: Because many organic compounds decompose at their atmospheric boiling point,
reduced pressure distillation is used to determine the boiling point at a lower temperature.

o Methodology:
o Assemble a micro-distillation apparatus connected to a vacuum pump and a manometer.
o Place a 5-10 mL sample of the compound in the distillation flask with a magnetic stir bar.
o Slowly evacuate the system to the desired pressure (e.g., 8.0 mm Hg).
o Gently heat the flask while stirring.

o Record the temperature at which vapor and liquid are in equilibrium, observed as the point
when the first drop of condensate falls from the thermometer bulb. This temperature is the

boiling point at that specific pressure.

Protocol 2: Determination of Density and Refractive
Index

o Rationale: These are fundamental physical constants used for substance identification and
guality control. They must be measured at a controlled temperature.

o Methodology:

o Density: a. Calibrate a pycnometer (specific gravity bottle) of known volume with deionized
water at 25.0 °C. b. Dry the pycnometer thoroughly. c. Fill it with the sample compound
and equilibrate to 25.0 °C. d. Measure the mass of the filled pycnometer. e. Calculate
density by dividing the mass of the sample by the calibrated volume.

o Refractive Index: a. Calibrate an Abbe refractometer using a standard of known refractive
index (e.g., distilled water). b. Ensure the prism temperature is stabilized at 20.0 °C. c.
Apply a few drops of the sample to the lower prism. d. Close the prisms and adjust the
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instrument until the dividing line is sharp and centered in the crosshairs. e. Read the
refractive index from the scale.

Protocol 3: Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

+ Rationale: GC-MS provides definitive identification by comparing the retention time and
mass spectrum of an unknown sample to a known reference standard. It is also the gold
standard for assessing purity.

e Methodology:

o Prepare a dilute solution of the sample (e.g., 100 ppm) in a suitable solvent like ethyl
acetate.

o Inject 1 pL of the solution into the GC-MS system.
o GC Conditions (Typical):

= Column: A nonpolar column (e.g., DB-5ms, 30m x 0.25mm x 0.25um) is chosen for its
ability to separate compounds based on boiling point.

» |nlet Temperature: 250 °C.

= Oven Program: Start at 60 °C, ramp to 280 °C at 10 °C/min. This gradient ensures
separation from both more volatile and less volatile impurities.

» Carrier Gas: Helium at a constant flow of 1 mL/min.
o MS Conditions (Typical):

= |onization: Electron lonization (El) at 70 eV.

» Mass Range: Scan from m/z 40 to 400.

o Analyze the resulting chromatogram for purity and compare the mass spectrum of the
main peak against a reference library (e.g., NIST) for identity confirmation.
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Section 5: Safety, Handling, and Storage

Proper handling procedures are essential due to the compound's flammability and potential for
irritation.

5.1 Hazard ldentification

o Flammability: Classified as a flammable liquid (GHS Category 3).[3][8] Vapors may form
explosive mixtures with air.

o Health Hazards: Causes serious eye irritation.[8] May cause skin irritation.[4]

5.2 Recommended Handling and Personal Protective Equipment (PPE)

Work in a well-ventilated area, preferably a chemical fume hood.[8][9]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10]

Use explosion-proof electrical equipment and ground all containers during transfer to prevent
static discharge.[8][10]

PPE: Wear chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or
goggles, and a lab coat.[8]

5.3 Storage Conditions
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][10]
o Keep away from incompatible substances and sources of ignition.

o Arecommended storage temperature is between 0-8 °C for long-term stability.[1][2]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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